Cas no 1227465-57-7 (3-Bromo-5-(3-methylphenyl)-1H-1,2,4-triazole)

• Product Name: 3-Bromo-5-(3-methylphenyl)-1H-1,2,4-triazole
• CAS No: 1227465-57-7
• MF: C₉H₈BrN₃
• MW: 238.083920478821
• MDL: MFCD16556122
• CID: 1088165
• PubChem ID: 51072233
• Update Time: 2025-06-15

3-Bromo-5-(3-methylphenyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(m-tolyl)-1H-1,2,4-triazole
• 3-bromo-5-(3-methylphenyl)-1H-1,2,4-triazole(SALTDATA: FREE)
• 3-bromo-5-(3-methylphenyl)-2H-1,2,4-triazole
• 5-bromo-3-(3-methylphenyl)-1H-1,2,4-triazole
• AKOS022185610
• 3-Bromo-5-(3-methylphenyl)-1H-1,2,4-triazole
• MFCD16556122
• 1227465-57-7
• CS-0442835
• BS-37234

• MDL： MFCD16556122
• Inchi： 1S/C9H8BrN3/c1-6-3-2-4-7(5-6)8-11-9(10)13-12-8/h2-5H,1H3,(H,11,12,13)
• InChI Key： JSJNGBMYTOUBGI-UHFFFAOYSA-N
• SMILES： BrC1NN=C(C2=CC=CC(C)=C2)N=1

Computed Properties

• Exact Mass: 236.99016g/mol
• Monoisotopic Mass: 236.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-Bromo-5-(3-methylphenyl)-1H-1,2,4-triazole

Introduction to 3-Bromo-5-(3-methylphenyl)-1H-1,2,4-triazole (CAS No: 1227465-57-7)

3-Bromo-5-(3-methylphenyl)-1H-1,2,4-triazole, with the chemical identifier CAS No: 1227465-57-7, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic compound belongs to the triazole family, characterized by its three-membered ring containing two nitrogen atoms. The presence of a bromine substituent at the 3-position and a 3-methylphenyl group at the 5-position imparts unique reactivity and potential biological activity, making it a valuable intermediate in synthetic chemistry and drug development.

The structural motif of 3-Bromo-5-(3-methylphenyl)-1H-1,2,4-triazole combines the electron-withdrawing nature of the bromine atom with the aromatic system of the methylphenyl group. This combination enhances its utility as a building block in constructing more complex molecular architectures. In recent years, there has been growing interest in triazole derivatives due to their broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. The bromine substituent further facilitates functionalization via cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the synthesis of diverse pharmacophores.

Recent advancements in medicinal chemistry have highlighted the importance of 1,2,4-triazole scaffolds in drug discovery. These compounds exhibit remarkable stability and bioavailability, making them attractive candidates for further optimization. Specifically, derivatives featuring a bromine atom at the 3-position have shown promise in modulating enzyme activity and receptor binding. For instance, studies have demonstrated that 3-Bromo-5-(3-methylphenyl)-1H-1,2,4-triazole can serve as a precursor for designing novel inhibitors targeting protein kinases and other therapeutic targets. The methylphenyl group introduces additional conformational flexibility, allowing for fine-tuning of binding interactions.

The synthesis of 3-Bromo-5-(3-methylphenyl)-1H-1,2,4-triazole typically involves multi-step organic transformations starting from readily available aromatic precursors. A common route includes halogenation followed by condensation reactions to form the triazole ring. The introduction of the bromine atom at the 3-position can be achieved through electrophilic aromatic substitution or metal-catalyzed halogenation techniques. The subsequent coupling with a 3-methylphenyl group often employs palladium-catalyzed reactions, ensuring high selectivity and yield.

In terms of biological evaluation, 3-Bromo-5-(3-methylphenyl)-1H-1,2,4-triazole has been investigated for its potential pharmacological effects. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. The bromine substituent enhances its interaction with biological targets by increasing lipophilicity and electronic modulation. Additionally, the methylphenyl moiety contributes to steric hindrance and orientation effects within active sites. These features make it a versatile scaffold for designing molecules with tailored biological responses.

The role of computational chemistry in optimizing 3-Bromo-5-(3-methylphenyl)-1H-1,2,4-triazole derivatives cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities and optimize lead structures before experimental synthesis. Virtual screening algorithms have been employed to identify potential drug candidates based on their interaction with biological targets. By leveraging these computational tools, scientists can accelerate the drug discovery process and reduce experimental costs.

Future directions in the study of CAS No: 1227465-57-7 may include exploring its role in developing next-generation therapeutics. Researchers are increasingly focusing on designing molecules that exhibit dual functionality or improved pharmacokinetic profiles. The versatility of 3-Bromo-5-(3-methylphenyl)-1H-1,2,4-triazole as a synthetic intermediate positions it as a key player in this evolving landscape. Further investigations into its derivatives could uncover novel therapeutic applications across various disease areas.

The industrial significance of this compound is also noteworthy. Its synthesis scalability and functional diversity make it valuable for pharmaceutical companies seeking new chemical entities (NCEs). Process optimization efforts are underway to enhance production efficiency while maintaining high purity standards. Collaborative efforts between academia and industry are essential to translate laboratory findings into commercially viable products.

In conclusion,CAS No: 1227465-57-7, representing 3-Bromo-5-(3-methylphenyl)-1H-1,2,4-triazole, is a compound of considerable interest in modern chemical research. Its unique structural features and potential biological activities position it as a promising candidate for further exploration in drug development. As synthetic methodologies and computational tools advance，this molecule will continue to play a crucial role in shaping future therapeutic strategies.